Cas no 1155594-52-7 (4-Chloro-2-(2-methoxyphenyl)pyrimidine)

• Product Name: 4-Chloro-2-(2-methoxyphenyl)pyrimidine
• CAS No: 1155594-52-7
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5073383
• Update Time: 2025-05-20

4-Chloro-2-(2-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-methoxyphenyl)pyrimidine
• 4-Chloro-2-(2-methoxyphenyl)pyrimidine

• Inchi： 1S/C11H9ClN2O/c1-15-9-5-3-2-4-8(9)11-13-7-6-10(12)14-11/h2-7H,1H3
• InChI Key： PMWDMWKRDUKJNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(C2C=CC=CC=2OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.5
• Topological Polar Surface Area: 35

Additional information on 4-Chloro-2-(2-methoxyphenyl)pyrimidine

Introduction to 4-Chloro-2-(2-methoxyphenyl)pyrimidine (CAS No. 1155594-52-7)

4-Chloro-2-(2-methoxyphenyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1155594-52-7, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is renowned for its broad biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a chloro substituent and a methoxyphenyl group, make it a versatile building block for synthesizing various pharmacologically active agents.

The chloro group at the 4-position and the 2-methoxyphenyl moiety at the 2-position contribute to the unique reactivity and functionality of this compound. The chloro group is a common handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups, while the methoxyphenyl ring provides electronic and steric influences that can modulate biological activity. These characteristics have made 4-Chloro-2-(2-methoxyphenyl)pyrimidine a valuable scaffold in medicinal chemistry.

In recent years, there has been growing interest in pyrimidine derivatives due to their demonstrated efficacy in treating various diseases. Specifically, compounds with pyrimidine cores have shown promise in oncology, antiviral, and anti-inflammatory applications. The 4-Chloro-2-(2-methoxyphenyl)pyrimidine structure has been explored in several research studies as a precursor for developing novel therapeutic agents.

One of the most compelling areas of research involving 4-Chloro-2-(2-methoxyphenyl)pyrimidine is its role in anticancer drug discovery. Pyrimidine derivatives have been found to interfere with key cellular processes such as DNA replication and transcription, making them effective against rapidly dividing cancer cells. For instance, studies have demonstrated that modifications of the 4-Chloro-2-(2-methoxyphenyl)pyrimidine scaffold can lead to compounds with potent inhibitory effects on kinases and other enzymes involved in tumor growth. These findings highlight the compound's potential as a lead molecule in oncology research.

Furthermore, the methoxyphenyl group in 4-Chloro-2-(2-methoxyphenyl)pyrimidine has been shown to enhance binding affinity to biological targets. This is particularly relevant in designing small-molecule inhibitors that require precise interactions with protein receptors or enzymes. The electronic properties of the methoxyphenyl ring can be fine-tuned through structural modifications, allowing researchers to optimize potency and selectivity. Such flexibility makes this compound an attractive candidate for further development.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 4-Chloro-2-(2-methoxyphenyl)pyrimidine. By leveraging molecular modeling and virtual screening techniques, researchers can predict the biological activity of modified structures before conducting costly wet-lab experiments. This approach has accelerated the discovery process and enabled the rapid identification of promising candidates for clinical evaluation.

The synthesis of 4-Chloro-2-(2-methoxyphenyl)pyrimidine typically involves multi-step organic reactions, starting from readily available precursors. The chlorination step at the 4-position is often carried out using reagents such as phosphorus oxychloride (POCl₃), while the introduction of the methoxyphenyl group can be achieved through Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed transformations. These synthetic strategies have been well-documented in the literature and provide reliable routes for producing high-purity material.

In addition to its pharmaceutical applications, 4-Chloro-2-(2-methoxyphenyl)pyrimidine has found utility in agrochemical research. Pyrimidine-based compounds are known for their herbicidal and fungicidal properties, and modifications of this scaffold have led to several commercially successful products. The versatility of 4-Chloro-2-(2-methoxyphenyl)pyrimidine as a precursor allows chemists to explore diverse chemical spaces, potentially uncovering new agrochemicals with improved efficacy and environmental profiles.

The future prospects for 4-Chloro-2-(2-methoxyphenyl)pyrimidine are promising, given its broad applicability and structural flexibility. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to remain a cornerstone in drug discovery efforts. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality, ensuring that compounds derived from 4-Chloro-2-(2-methoxyphenyl)pyrimidine contribute to improving human health.